4-(N-benzyl-N-ethylsulfamoyl)-N-(3-cyanothiophen-2-yl)benzamide

• IUPAC Name: 4-[benzyl(ethyl)sulfamoyl]-N-(3-cyanothiophen-2-yl)benzamide
• InChI: InChI=1S/C21H19N3O3S2/c1-2-24(15-16-6-4-3-5-7-16)29(26,27)19-10-8-17(9-11-19)20(25)23-21-18(14-22)12-13-28-21/h3-13H,2,15H2,1H3,(H,23,25)
• InChI Key: HPTNSUABGFBUFG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C=CS3)C#N
• Molecular Formula: C21H19N3O3S2
• Molecular Weight: 425.5 g/mol

Description

4-(N-benzyl-N-ethylsulfamoyl)-N-(3-cyanothiophen-2-yl)benzamide is a chemical compound that has been studied for its potential use in scientific research. This compound has shown promise in various applications, including as a potential anticancer agent and in the treatment of neurological disorders. In

Mechanism of Action

The mechanism of action of 4-(N-benzyl-N-ethylsulfamoyl)-N-(3-cyanothiophen-2-yl)benzamide is not fully understood. However, studies have suggested that this compound may act by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. Additionally, this compound may have an effect on the expression of certain genes that are involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
Studies have shown that 4-(N-benzyl-N-ethylsulfamoyl)-N-(3-cyanothiophen-2-yl)benzamide has a number of biochemical and physiological effects. For example, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells. Additionally, this compound has been shown to inhibit the migration and invasion of cancer cells, which could potentially prevent the spread of cancer to other parts of the body.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(N-benzyl-N-ethylsulfamoyl)-N-(3-cyanothiophen-2-yl)benzamide in lab experiments is that it has shown promising results in various scientific research applications. Additionally, this compound is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which could make it difficult to optimize its use in various applications.

Future Directions

There are several future directions for the study of 4-(N-benzyl-N-ethylsulfamoyl)-N-(3-cyanothiophen-2-yl)benzamide. One area of research that could be explored further is the use of this compound in combination with other anticancer agents to enhance its efficacy. Additionally, further studies could be conducted to better understand the mechanism of action of this compound, which could lead to the development of more effective treatments for cancer and other diseases. Finally, research could be conducted to explore the potential use of this compound in other scientific research applications, such as in the development of new drugs or in the study of various biological processes.

Synthesis Methods

The synthesis of 4-(N-benzyl-N-ethylsulfamoyl)-N-(3-cyanothiophen-2-yl)benzamide involves a series of chemical reactions. The first step involves the reaction of 3-cyanothiophene-2-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with N-benzyl-N-ethylsulfamide to form the desired product.

Scientific Research Applications

The compound 4-(N-benzyl-N-ethylsulfamoyl)-N-(3-cyanothiophen-2-yl)benzamide has been studied for its potential use in various scientific research applications. One area of research that has shown promise is in the treatment of cancer. Studies have shown that this compound has anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.